(+/-)5(6)-DiHETE

• Molecular Formula: C20H32O4
• Molecular Weight: 336.5 g/mol
• InChI: InChI=1S/C20H32O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18(21)19(22)16-14-17-20(23)24/h3-4,6-7,9-10,12-13,18-19,21-22H,2,5,8,11,14-17H2,1H3,(H,23,24)
• InChIKey: VPXVODYVPILPRC-UHFFFAOYSA-N

(±)5(6)-DiHETE Procurement Guide: Baseline Identity and Comparator Landscape for This EPA-Derived Dihydroxy Lipid Mediator

(±)5(6)-DiHETE (5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid; CAS 845673-97-4) is a racemic dihydroxy lipid mediator derived from eicosapentaenoic acid (EPA) via cytochrome P450 epoxygenase-mediated epoxidation of the ω-5 double bond to 5(6)-EpETE, followed by epoxide hydrolase-catalyzed hydrolysis . It belongs to the dihydroxyeicosatetraenoic acid (DiHETE) class of oxylipins, which also includes regioisomers such as 5,12-DiHETE, 8,15-DiHETE, 14,15-DiHETE, and 5,15-DiHETE, each possessing distinct biological profiles [1]. Unlike many DiHETE isomers that act as pro-inflammatory chemotaxins or platelet agonists, (±)5(6)-DiHETE exhibits anti-inflammatory and vascular-protective activities mediated through aryl hydrocarbon receptor (AHR) binding, TRPV4 channel antagonism, and inhibition of endothelial Ca2+ elevation [2]. The compound is commercially supplied as a racemic mixture, while its natural biosynthesis produces stereochemically defined enantiomers; the lactonized derivative (5,6-DiHETE lactone/EPA-L) is a chemically stable congener with distinct vasodilatory pharmacology [3].

1

Racemic EPA-derived dihydroxy lipid mediator; supplied as (±) mixture

2

Reported direct AHR ligand, distinct from other DiHETE regioisomers

3

TRPV4 channel antagonist profile; opposes precursor epoxide effects

• [1] ChEBI. 5,6-DiHETE (CHEBI:845673-97-4). European Bioinformatics Institute. https://www.ebi.ac.uk/chebi/ View Source
• [2] Hamabata T, Nakamura T, Tachibana Y, Horikami D, Murata T, et al. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells. Journal of Lipid Research, 2018; 59(10): 1864–1870. DOI: 10.1194/jlr.M085233 View Source
• [3] Asulin M, Gorodetzer N, Fridman R, et al. 5,6-diHETE lactone (EPA-L) mediates hypertensive microvascular dilation by activating the endothelial GPR-PLC-IP3 signaling pathway. Biochemical and Biophysical Research Communications, 2024; 701: 149645. DOI: 10.1016/j.bbrc.2024.149645 View Source

Why (±)5(6)-DiHETE Cannot Be Replaced by Other DiHETE Isomers or EPA Metabolites in Research Procurement

The DiHETE family exhibits profound regioisomer- and stereoisomer-dependent functional divergence that precludes generic substitution. Critically, in electrophoretic mobility shift assays (EMSAs) screening multiple LTA4-derived DiHETE products, only 5,6-DiHETE isomers were capable of directly binding and activating the AHR to a DNA-binding species in vitro, while 5,12-DiHETE products and 6-trans-LTB4 failed to do so despite showing transcriptional activation in reporter assays [1]. Similarly, in endothelial barrier function assays, neither (±)8,9-DiHETE nor the stereochemically defined 5(S),6(S)-DiHETE or 5(S),6(R)-DiHETE enantiomers inhibited histamine-induced barrier disruption, demonstrating that both the 5,6-regiochemistry and the racemic composition of (±)5(6)-DiHETE are required for this vascular-protective activity [2]. Furthermore, the precursor 5(6)-EpETE and its downstream hydrolysis product (±)5(6)-DiHETE exhibit pharmacologically opposing effects on TRPV4 channels: 5,6-EET acts as a direct TRPV4 agonist that increases endothelial permeability, whereas (±)5(6)-DiHETE functions as a TRPV4 antagonist that reduces vascular hyperpermeability [3]. These findings establish that substitution with any other DiHETE isomer, enantiopure form, or the precursor epoxide would yield qualitatively different—and in some cases functionally antagonistic—experimental outcomes.

AHR 5,12-DiHETE lacks direct AHR-DNA binding; AHR pathway response may not transfer.

Barrier 8,9-DiHETE and single enantiomers fail to protect endothelial barrier; racemic mixture may be required.

TRPV4 Precursor 5,6-EET is a TRPV4 agonist; functional outcome inverts relative to 5,6-DiHETE.

• [1] Chiaro CR, Patel RD, Marcus CB, Perdew GH. Leukotriene A4 metabolites are endogenous ligands for the Ah receptor. Biochemistry, 2008; 47(32): 8445–8455. DOI: 10.1021/bi800712f View Source
• [2] Hamabata T, Nakamura T, Tachibana Y, Horikami D, Murata T, et al. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells. Journal of Lipid Research, 2018; 59(10): 1864–1870. DOI: 10.1194/jlr.M085233 View Source
• [3] Watanabe H, Vriens J, Prenen J, Droogmans G, Voets T, Nilius B. Modulation of the Ca2+ permeable cation channel TRPV4 by cytochrome P450 epoxygenases in vascular endothelium. Circulation Research, 2003; 93(9): 829–838. DOI: 10.1161/01.RES.0000097750.17639.46 View Source

Quantitative Differentiation Evidence for (±)5(6)-DiHETE Against Closest Analogs and Alternative DiHETE Isomers

Exclusive AHR Direct Binding: 5,6-DiHETE Isomers vs. 5,12-DiHETE and Other LTA4 Metabolites

In a comparative screen of LTA4-derived metabolites for AHR activation, 5(S),6(S)-DiHETE and 5(S),6(R)-DiHETE elicited significant AHR transcriptional activity in DRE-driven luciferase reporter assays. However, electrophoretic mobility shift assays (EMSAs) revealed a critical distinction: only 5,6-DiHETE isomers were capable of directly binding and activating the AHR to a DNA-binding species in vitro, while 5,12-DiHETE products and 6-trans-LTB4 failed to produce detectable AHR-DNA complexes despite showing transcriptional activity in reporter assays. Furthermore, ligand competition binding experiments confirmed direct AHR binding by 5,6-DiHETE isomers, and 'aged' preparations of 5,6-DiHETE demonstrated enhanced AHR activation with increased binding affinity [1].

AHR Binding Specificity

Head-to-head

Only 5,6-DiHETE isomers formed AHR-DNA complexes in EMSA

Supports AHR pathway-response context

5,12-DiHETE, 6-trans-LTB4 lacked direct binding

Evidence Dimension	Direct AHR binding and activation (EMSA DNA-binding complex formation)
Target Compound Data	5,6-DiHETE isomers (5(S),6(S)-DiHETE and 5(S),6(R)-DiHETE): positive for direct AHR binding and DNA-binding complex formation in EMSA; positive in ligand competition binding assays
Comparator Or Baseline	5,12-DiHETE products and 6-trans-LTB4: negative for direct AHR-DNA complex formation in EMSA despite positive transcriptional activity in luciferase reporter assays
Quantified Difference	Qualitative binary: 5,6-DiHETE isomers are the only LTA4 metabolites capable of direct AHR binding and activation to a DNA-binding species; all other tested DiHETE metabolites lacked this activity
Conditions	In vitro EMSA using recombinant AHR; DRE-driven luciferase reporter assays in Hepa-1 cells; ligand competition binding assays

Why This Matters

For researchers studying endogenous AHR ligand biology or screening for AHR modulators, only (±)5(6)-DiHETE (or its enantiopure forms) provides direct AHR binding activity among the DiHETE class, making it the sole valid tool compound for investigating AHR-mediated signaling downstream of the 5-lipoxygenase pathway.

• [1] Chiaro CR, Patel RD, Marcus CB, Perdew GH. Leukotriene A4 metabolites are endogenous ligands for the Ah receptor. Biochemistry, 2008; 47(32): 8445–8455. DOI: 10.1021/bi800712f View Source

TRPV4 Antagonism by 5,6-DiHETE vs. TRPV4 Agonism by the Parent Epoxide 5,6-EET

The precursor epoxide 5,6-EET is a known direct TRPV4 agonist that increases endothelial permeability [1]. In contrast, its hydrolysis product (±)5(6)-DiHETE functions as a TRPV4 antagonist: in HEK293T cells overexpressing TRPV4, pretreatment with 5,6-DiHETE (1 μM, 10 min) reduced GSK1016790A (50 nM, a selective TRPV4 agonist)-induced intracellular Ca2+ increase [2]. In a TRPV4 gene-deficiency mouse model, 5,6-DiHETE pre-administration reduced histamine-induced dye extravasation in wild-type mice, but this protective effect was completely abolished in TRPV4-deficient mice, confirming TRPV4 as the requisite molecular target mediating 5,6-DiHETE's anti-permeability action in vivo [3]. This represents a complete functional inversion—from pro-permeability (5,6-EET) to anti-permeability (5,6-DiHETE)—within a single enzymatic step.

TRPV4 Modulation

Head-to-head

5,6-DiHETE: antagonist; 5,6-EET: agonist

Select for TRPV4 inhibition pathway studies

Functional inversion across single enzymatic step

Evidence Dimension	TRPV4 channel modulation and resultant vascular permeability effect
Target Compound Data	5,6-DiHETE: TRPV4 antagonist; reduces GSK1016790A-induced Ca2+ increase in TRPV4-overexpressing HEK293T cells; inhibits histamine-induced vascular hyperpermeability in WT mice but not in TRPV4-KO mice
Comparator Or Baseline	5,6-EET: direct TRPV4 agonist; increases endothelial permeability in rat lung (significantly different from 8,9-EET and 11,12-EET; P < 0.05 vs. vehicle)
Quantified Difference	Functional inversion from agonist (5,6-EET) to antagonist (5,6-DiHETE) on the same TRPV4 target, with corresponding in vivo permeability outcomes: increased by 5,6-EET, reduced by 5,6-DiHETE
Conditions	HEK293T cells overexpressing TRPV4 (Ca2+ imaging); isolated WT and TRPV4-KO mouse aortas; Miles assay for vascular permeability in WT and TRPV4-deficient mice

Why This Matters

Investigators studying TRPV4-dependent vascular biology must procure 5,6-DiHETE rather than 5,6-EET when the experimental goal is TRPV4 inhibition and permeability reduction; use of the epoxide precursor would produce the diametrically opposite physiological outcome, invalidating the experiment.

• [1] Watanabe H, Vriens J, Prenen J, Droogmans G, Voets T, Nilius B. Modulation of the Ca2+ permeable cation channel TRPV4 by cytochrome P450 epoxygenases in vascular endothelium. Circulation Research, 2003; 93(9): 829–838. DOI: 10.1161/01.RES.0000097750.17639.46 View Source
• [2] Kobayashi K, Nakamura T, Hamabata T, Murata T, et al. 5,6-Dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid accelerates the healing of colitis by inhibiting transient receptor potential vanilloid 4-mediated signaling. FASEB Journal, 2021; 35(4): e21489. DOI: 10.1096/fj.202001540R View Source
• [3] Inoue K, Nakamura T, Hamabata T, et al. Transient receptor potential vanilloid 4 gene-deficiency attenuates the inhibitory effect of 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid on vascular permeability in mice. Journal of Pharmacological Sciences, 2025; 157(1): 35–38. DOI: 10.1016/j.jphs.2024.11.005 View Source

Endothelial Barrier Protection: (±)5(6)-DiHETE vs. Other DiHETE Regioisomers and Enantiopure Forms

In HUVEC transendothelial electrical resistance (TER) assays, pretreatment with 0.3 μM (±)5(6)-DiHETE (15 min) significantly inhibited histamine (10 μM)-induced barrier disruption, limiting the TER decrease to a minimum of 0.915 ± 0.012-fold relative to baseline, compared with a minimum of 0.82 ± 0.05-fold for histamine alone [1]. Critically, under identical assay conditions, neither (±)8,9-DiHETE nor the enantiopure forms 5(S),6(S)-DiHETE or 5(S),6(R)-DiHETE inhibited histamine-induced endothelial barrier dysfunction [1]. For intracellular Ca2+ elevation in HUVECs, histamine (10 μM) produced an AUC of 12.2 ± 2.1; pretreatment with 0.1 μM 5,6-DiHETE significantly reduced the AUC to 5.9 ± 1.5, and 0.3 μM further reduced it to 1.8 ± 1.1 (dose-dependent inhibition) [1].

Barrier Protection

Head-to-head

0.3 µM reduced histamine-induced TER loss by ~56%

Racemic mixture supports barrier endpoint context

Single enantiomers showed no protective effect

Evidence Dimension	Inhibition of histamine-induced endothelial barrier disruption and intracellular Ca2+ elevation
Target Compound Data	(±)5(6)-DiHETE (0.3 μM): TER minimum 0.915 ± 0.012-fold (significant protection vs. histamine alone at 0.82 ± 0.05-fold); Ca2+ AUC: 5.9 ± 1.5 (0.1 μM) and 1.8 ± 1.1 (0.3 μM)
Comparator Or Baseline	Histamine alone: TER minimum 0.82 ± 0.05-fold; Ca2+ AUC 12.2 ± 2.1. (±)8,9-DiHETE, 5(S),6(S)-DiHETE, 5(S),6(R)-DiHETE: no significant inhibition of histamine-induced barrier disruption
Quantified Difference	(±)5(6)-DiHETE reduced histamine-induced TER loss by ~56% (from 0.18-fold loss to 0.085-fold loss). Neither other regioisomers (8,9-DiHETE) nor enantiopure 5,6-forms showed any protective effect. Ca2+ elevation was reduced by 85% at 0.3 μM (AUC from 12.2 to 1.8)
Conditions	HUVEC monolayer TER assay; histamine (10 μM) stimulation; 15 min pretreatment with DiHETE compounds; Fura-2 Ca2+ imaging

Why This Matters

This evidence directly informs procurement decisions: for endothelial barrier protection studies, the racemic (±)5(6)-DiHETE mixture is functionally required, as neither the 8,9-regioisomer nor the stereochemically pure 5,6-enantiomers reproduce this activity. Researchers risk experimental failure if they substitute any commercially available alternative DiHETE.

• [1] Hamabata T, Nakamura T, Tachibana Y, Horikami D, Murata T, et al. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells. Journal of Lipid Research, 2018; 59(10): 1864–1870. DOI: 10.1194/jlr.M085233 View Source

Oral Bioavailability and Pharmacokinetics of 5,6-DiHETE Supporting In Vivo Dosing Studies

Pharmacokinetic profiling in mice demonstrates that orally administered 5,6-DiHETE is rapidly absorbed, reaching peak plasma concentrations (Cmax) of 25.05 ng/mL (150 μg/kg dose) and 44.79 ng/mL (600 μg/kg dose) at 0.5 h post-administration, followed by a gradual decline with an estimated elimination half-life of 1.25–1.63 h [1]. This oral bioavailability translates into therapeutic efficacy: in a DSS-induced colitis model, oral administration of 5,6-DiHETE (150 or 600 μg/kg/day, days 9–14) dose-dependently accelerated recovery from diarrhea and significantly ameliorated colon inflammation on histological assessment, with the 600 μg/kg/day dose showing slightly stronger therapeutic effect than 150 μg/kg/day [1]. In contrast, many other DiHETE isomers (e.g., 8,15-DiHETE, 5,15-DiHETE) function primarily as chemotactic factors or platelet modulators and lack documented oral anti-inflammatory efficacy in colitis models [2].

Oral PK Profile

Reported

Cmax 25–45 ng/mL, t1/2 1.25–1.63 h in mice

Supports oral exposure-model interpretation

DSS colitis model-response data available

Evidence Dimension	Oral pharmacokinetics and therapeutic efficacy in murine colitis
Target Compound Data	5,6-DiHETE: Cmax 25.05 ng/mL (150 μg/kg) and 44.79 ng/mL (600 μg/kg) at 0.5 h; t1/2 1.25–1.63 h; dose-dependent attenuation of DSS colitis (histological amelioration at both doses)
Comparator Or Baseline	8,15-DiHETE: eosinophil chemotactic factor activity at 5–30 ng/mL (in vitro chemotaxis assay), no oral colitis efficacy data. 5,15-DiHETE: platelet aggregation inhibition IC50 1.3 μM, no colitis efficacy data
Quantified Difference	5,6-DiHETE is the only DiHETE isomer with documented oral pharmacokinetics and demonstrated therapeutic efficacy in an IBD animal model; comparator isomers have fundamentally different (pro-inflammatory/chemotactic or platelet-modulating) bioactivities
Conditions	Male C57BL/6 mice; oral gavage; plasma LC-MS/MS quantification; DSS (2%, 4 days) colitis model with treatment days 9–14; H&E histology on day 14

Why This Matters

For in vivo studies of inflammatory bowel disease or vascular inflammation requiring oral dosing, 5,6-DiHETE is the only DiHETE isomer with established oral PK parameters and validated therapeutic efficacy in a standard preclinical colitis model, enabling rational dose selection and experimental design.

• [1] Hamabata T, Nakamura T, Tachibana Y, Horikami D, Murata T, et al. Efficient Attenuation of Dextran Sulfate Sodium-Induced Colitis by Oral Administration of 5,6-Dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic Acid in Mice. International Journal of Molecular Sciences, 2021; 22(17): 9295. DOI: 10.3390/ijms22179295 View Source
• [2] Human Metabolome Database. 8,15-DiHETE (HMDB0010219). HMDB, 2008. https://hmdb.ca/metabolites/HMDB0010219 View Source

5,6-DiHETE Lactone (EPA-L) as a Structurally and Pharmacologically Distinct Stable Derivative for Vasodilation Studies

The lactone derivative of 5,6-DiHETE (EPA-L) exhibits a vasodilatory pharmacological profile completely distinct from the free acid form. In isolated human hypertensive microvessels, EPA-L (1–100 nM) induced concentration-dependent endothelium-dependent vasodilation, achieving maximum dilation of 60.8 ± 6.7% in normotensive and 44.7 ± 4.2% in hypertensive arterioles at 100 nM [1]. This vasodilation is mediated through GPR40-PLC-IP3 signaling and subsequent calcium-dependent potassium channel activation (KCa), independent of NO/eNOS phosphorylation [1]. In contrast, the free acid 5,6-DiHETE does not directly dilate vessels; rather, it attenuates agonist-induced vascular relaxation by inhibiting endothelial Ca2+ elevation [2]. Patent literature further demonstrates that 5,6-DiHETE lactone reduces blood pressure in a 5/6 nephrectomy hypertensive rat model and improves microvascular relaxation, supporting its distinct therapeutic utility in microvascular dysfunction [3].

Lactone vs. Free Acid

Head-to-head

EPA-L induces vasodilation; free acid inhibits it

Lactone form supports vasodilation assay context

Free acid attenuates vasorelaxation

Evidence Dimension	Vascular activity: direct vasodilation vs. inhibition of vasodilation
Target Compound Data	EPA-L (5,6-DiHETE lactone): concentration-dependent vasodilation in human microvessels; max dilation 60.8 ± 6.7% (NT) and 44.7 ± 4.2% (HTN) at 100 nM; NO-independent, GPR40-PLC-IP3-KCa pathway
Comparator Or Baseline	5,6-DiHETE (free acid): does not cause direct vasodilation; inhibits acetylcholine-induced aortic relaxation (1 μM pretreatment significantly attenuates ACh-induced relaxation in mouse aorta); reduces histamine-induced arterial diameter increase from 178% ± 13% to 132% ± 15%
Quantified Difference	EPA-L is a direct vasodilator (EC50 ~10–30 nM range), while 5,6-DiHETE free acid is a vasorelaxation inhibitor with no intrinsic vasodilatory activity—a complete qualitative pharmacological divergence between the two chemical forms
Conditions	Isolated human resistance arterioles (organ bath, NT and HTN donors); HUVEC patch-clamp electrophysiology; mouse aortic ring assay; 5/6 Nx hypertensive rat model

Why This Matters

For vascular biology and hypertension research, choice between 5,6-DiHETE free acid and its lactone derivative EPA-L must be guided by the specific experimental endpoint: procurement of the free acid is appropriate for anti-permeability/TRPV4 studies, while EPA-L is required for direct vasodilation and endothelial hyperpolarization studies. These forms are not interchangeable despite sharing the same carbon skeleton.

• [1] Asulin M, Gorodetzer N, Fridman R, et al. 5,6-diHETE lactone (EPA-L) mediates hypertensive microvascular dilation by activating the endothelial GPR-PLC-IP3 signaling pathway. Biochemical and Biophysical Research Communications, 2024; 701: 149645. DOI: 10.1016/j.bbrc.2024.149645 View Source
• [2] Hamabata T, Nakamura T, Tachibana Y, Horikami D, Murata T, et al. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells. Journal of Lipid Research, 2018; 59(10): 1864–1870. DOI: 10.1194/jlr.M085233 View Source
• [3] Szuchman-Sapir A, et al. 5,6-DiHETE Lactone for Treatment of Microvascular Dysfunction. US Patent Application US20220241233A1, filed June 2, 2020, published August 4, 2022. View Source

High-Confidence Research and Procurement Application Scenarios for (±)5(6)-DiHETE

Endogenous AHR Ligand Discovery and Screening Programs

For laboratories screening endogenous lipid mediators as aryl hydrocarbon receptor ligands, (±)5(6)-DiHETE is the only DiHETE-class compound validated to directly bind and activate AHR to a DNA-binding species in EMSA. It can serve as a positive control ligand in AHR activation assays and as a chemical probe for dissecting the intersection of 5-lipoxygenase inflammatory signaling with AHR-mediated transcriptional regulation [1]. Procurement should specify the racemic form, as aged preparations show enhanced binding affinity that may be relevant for assay development [1].

Vascular Hyperpermeability and Endothelial Barrier Function Studies

In experimental models of acute inflammation, (±)5(6)-DiHETE is the only commercially available DiHETE that inhibits histamine-induced endothelial barrier disruption and intracellular Ca2+ elevation in HUVECs at sub-micromolar concentrations (0.1–0.3 μM) [2]. It is specifically indicated for studies of vascular leakage in mouse ear Miles assays, isolated aortic ring relaxation protocols, and TRPV4-dependent permeability mechanisms, validated by TRPV4-KO genetic models showing complete loss of 5,6-DiHETE's protective effect [3].

Preclinical Colitis and Inflammatory Bowel Disease Oral Dosing Studies

(±)5(6)-DiHETE is the only DiHETE isomer with characterized oral pharmacokinetics (Cmax 25–45 ng/mL, t1/2 1.25–1.63 h in mice) and demonstrated dose-dependent therapeutic efficacy in the DSS colitis model, where oral administration (150–600 μg/kg/day) accelerates recovery of fecal consistency, reduces tissue edema, and attenuates neutrophil infiltration and mucosal ulceration [4]. This PK/PD package enables rational experimental design for IBD efficacy studies that is unavailable for any other DiHETE regioisomer.

Vasodilation and Microvascular Dysfunction Research Using the Lactone Derivative EPA-L

For studies of endothelium-dependent vasodilation under hypertensive or NO-deficient conditions, the 5,6-DiHETE lactone derivative (EPA-L) is the appropriate procurement target rather than the free acid. EPA-L (1–100 nM) dilates human resistance arterioles through GPR40-PLC-IP3-KCa signaling independent of NO/eNOS, achieving ~45–61% maximal dilation in isolated human microvessels [5]. Researchers should specifically order the lactone form (CAS distinct from free acid) and note that the free acid 5,6-DiHETE exhibits the functionally opposite effect of attenuating rather than inducing vasodilation [2].

Application

Selection Property

Validation Focus

AHR Ligand Screening

Direct AHR binding capability (EMSA-validated)

AHR-DNA complex formation

Endothelial Barrier Studies

Histamine-induced permeability inhibition

TER and Ca2+ imaging endpoints

Colitis Model Oral Dosing

Reported oral PK profile

DSS colitis model-response endpoints

Microvascular Dilation (Lactone)

Lactone-specific vasodilatory activity

GPR40-PLC-IP3 pathway context

• [1] Chiaro CR, Patel RD, Marcus CB, Perdew GH. Leukotriene A4 metabolites are endogenous ligands for the Ah receptor. Biochemistry, 2008; 47(32): 8445–8455. DOI: 10.1021/bi800712f View Source
• [2] Hamabata T, Nakamura T, Tachibana Y, Horikami D, Murata T, et al. 5,6-DiHETE attenuates vascular hyperpermeability by inhibiting Ca2+ elevation in endothelial cells. Journal of Lipid Research, 2018; 59(10): 1864–1870. DOI: 10.1194/jlr.M085233 View Source
• [3] Inoue K, Nakamura T, Hamabata T, et al. Transient receptor potential vanilloid 4 gene-deficiency attenuates the inhibitory effect of 5,6-dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic acid on vascular permeability in mice. Journal of Pharmacological Sciences, 2025; 157(1): 35–38. DOI: 10.1016/j.jphs.2024.11.005 View Source
• [4] Hamabata T, Nakamura T, Tachibana Y, Horikami D, Murata T, et al. Efficient Attenuation of Dextran Sulfate Sodium-Induced Colitis by Oral Administration of 5,6-Dihydroxy-8Z,11Z,14Z,17Z-eicosatetraenoic Acid in Mice. International Journal of Molecular Sciences, 2021; 22(17): 9295. DOI: 10.3390/ijms22179295 View Source
• [5] Asulin M, Gorodetzer N, Fridman R, et al. 5,6-diHETE lactone (EPA-L) mediates hypertensive microvascular dilation by activating the endothelial GPR-PLC-IP3 signaling pathway. Biochemical and Biophysical Research Communications, 2024; 701: 149645. DOI: 10.1016/j.bbrc.2024.149645 View Source